Cas no 2471-09-2 (Tridecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,25-octacosamethyl-)

• Product Name: Tridecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,25-octacosamethyl-
• CAS No: 2471-09-2
• MF: C₂₈H₈₄O₁₂Si₁₃
• MW: 978.070881843567
• CID: 269841
• PubChem ID: 164969
• Update Time: 2025-04-19

Tridecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,25-octacosamethyl- Chemical and Physical Properties

Names and Identifiers

• Tridecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,25-octacosamethyl-
• Octacosamethyltridecasiloxane; tridecasiloxane, 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,25,25,25-octacosamethyl-
• Tridecasiloxane, octacosamethyl-
• 2471-09-2
• DTXSID8062446
• Octacosamethyltridecasiloxane
• NS00133783

• Inchi： 1S/C28H84O12Si13/c1-41(2,3)29-43(7,8)31-45(11,12)33-47(15,16)35-49(19,20)37-51(23,24)39-53(27,28)40-52(25,26)38-50(21,22)36-48(17,18)34-46(13,14)32-44(9,10)30-42(4,5)6/h1-28H3
• InChI Key： XULNCTUGIFTRQN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 976.29622
• Monoisotopic Mass: 976.296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 24
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 574.7°Cat760mmHg
• Flash Point: 293°C
• Refractive Index: 1.429
• PSA: 110.76
• LogP: 10.57520